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Compound of Interest

Compound Name: 4-arm-PEG-FITC (MW 10000)

Cat. No.: B1672734 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed, step-by-step guide for the conjugation of proteins with 4-

arm-PEG-FITC. The protocol is designed for researchers in academia and industry who are

engaged in bioconjugation, drug delivery, and bio-imaging.

Introduction
Polyethylene glycol (PEG) conjugation, or PEGylation, is a widely utilized bioconjugation

technique to enhance the therapeutic properties of proteins. This process can improve protein

solubility, stability, and circulation half-life, while reducing immunogenicity. The use of a 4-arm

PEG scaffold provides a larger hydrodynamic volume compared to linear PEG of similar

molecular weight, further enhancing these benefits. The incorporation of Fluorescein

isothiocyanate (FITC), a commonly used fluorophore, allows for the tracking and visualization

of the conjugated protein in various biological assays.

This guide details the materials, protocols, and characterization methods for conjugating

proteins with 4-arm-PEG-FITC, assuming the 4-arm-PEG is functionalized with an amine-

reactive group such as an N-hydroxysuccinimide (NHS) ester.
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The conjugation of a protein with 4-arm-PEG-FITC (assuming an NHS ester reactive group)

proceeds via the reaction of the NHS ester with primary amine groups on the protein, primarily

the ε-amine of lysine residues and the N-terminal α-amine. This reaction forms a stable amide

bond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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